Cas no 821777-09-7 (Benzonitrile, 4-(cyclohexylethylamino)-2-nitro-)

Benzonitrile, 4-(cyclohexylethylamino)-2-nitro- structure
821777-09-7 structure
Product name:Benzonitrile, 4-(cyclohexylethylamino)-2-nitro-
CAS No:821777-09-7
MF:C15H19N3O2
MW:273.330263376236
CID:697267
PubChem ID:71419900

Benzonitrile, 4-(cyclohexylethylamino)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(cyclohexylethylamino)-2-nitro-
    • 4-(2-cyclohexylethylamino)-2-nitrobenzonitrile
    • 4-(cyclohexylethylamino)-2-nitroBenzonitrile
    • 821777-09-7
    • FT-0704589
    • AKOS018589562
    • DTXSID00839115
    • 4-[(2-Cyclohexylethyl)amino]-2-nitrobenzonitrile
    • Inchi: InChI=1S/C15H19N3O2/c16-11-13-6-7-14(10-15(13)18(19)20)17-9-8-12-4-2-1-3-5-12/h6-7,10,12,17H,1-5,8-9H2
    • InChI Key: ZAQWZRHLJDQCGB-UHFFFAOYSA-N
    • SMILES: C1CCC(CC1)CCNC2=CC(=C(C=C2)C#N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 273.147726857g/mol
  • Monoisotopic Mass: 273.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.6Ų
  • XLogP3: 4.5

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